3-Bromo-2-methyl-6-(3-methylpiperidin-1-yl)pyridine

• IUPAC Name: 3-bromo-2-methyl-6-(3-methylpiperidin-1-yl)pyridine
• InChI: InChI=1S/C12H17BrN2/c1-9-4-3-7-15(8-9)12-6-5-11(13)10(2)14-12/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key: XQXDZTNWYGGULU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C2=NC(=C(C=C2)Br)C
• Molecular Formula: C12H17BrN2
• Molecular Weight: 269.18 g/mol

Description

3-Bromo-2-methyl-6-(3-methylpiperidin-1-yl)pyridine is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. This pyridine derivative has been studied extensively for its ability to interact with various biological systems, including the central nervous system. In

Scientific Research Applications

One of the main applications of 3-Bromo-2-methyl-6-(3-methylpiperidin-1-yl)pyridine is in medicinal chemistry. This compound has been shown to have potential therapeutic effects for a variety of neurological and psychiatric disorders, including depression and anxiety. It has also been studied for its potential use as an analgesic and anti-inflammatory agent.

Mechanism of Action

The mechanism of action of 3-Bromo-2-methyl-6-(3-methylpiperidin-1-yl)pyridine is not fully understood. However, it is believed to interact with various receptors in the brain, including the serotonin and dopamine receptors. These interactions may lead to changes in neurotransmitter levels and subsequent effects on mood and behavior.
Biochemical and Physiological Effects:
Studies have shown that 3-Bromo-2-methyl-6-(3-methylpiperidin-1-yl)pyridine can have a range of biochemical and physiological effects. For example, it has been shown to increase the levels of certain neurotransmitters, such as serotonin and dopamine, in the brain. It has also been shown to have anti-inflammatory effects and may reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Bromo-2-methyl-6-(3-methylpiperidin-1-yl)pyridine in lab experiments is its high yield during synthesis. Additionally, it has been shown to have a range of potential therapeutic applications. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in various applications.

Future Directions

There are several future directions for research on 3-Bromo-2-methyl-6-(3-methylpiperidin-1-yl)pyridine. One area of interest is the development of more effective and targeted therapies for neurological and psychiatric disorders. Additionally, further research is needed to fully understand the compound's mechanism of action and to optimize its use in various applications. Finally, studies on the potential side effects and toxicity of the compound are needed to ensure its safety for use in humans.
In conclusion, 3-Bromo-2-methyl-6-(3-methylpiperidin-1-yl)pyridine is a chemical compound that has potential applications in medicinal chemistry. Its synthesis method is straightforward, and it has been shown to have a range of potential therapeutic effects. However, further research is needed to fully understand its mechanism of action and to optimize its use in various applications.

Synthesis Methods

The synthesis of 3-Bromo-2-methyl-6-(3-methylpiperidin-1-yl)pyridine involves the reaction of 2-methyl-6-(3-methylpiperidin-1-yl)pyridine with bromine in the presence of a catalyst. This reaction results in the substitution of a hydrogen atom with a bromine atom at the 3-position of the pyridine ring. The yield of this reaction is typically high, and the product can be purified through column chromatography.